Brequinar-d3

• Molecular Formula: C23H15F2NO2
• Molecular Weight: 378.4 g/mol
• InChI: InChI=1S/C23H15F2NO2/c1-13-21(23(27)28)18-12-16(24)10-11-20(18)26-22(13)15-8-6-14(7-9-15)17-4-2-3-5-19(17)25/h2-12H,1H3,(H,27,28)/i1D3
• InChIKey: PHEZJEYUWHETKO-FIBGUPNXSA-N

Brequinar-d3 Baseline Properties

Brequinar-d3 (DUP785-d3) is a deuterium-labeled analog of Brequinar [1], a potent inhibitor of the mitochondrial enzyme dihydroorotate dehydrogenase (DHODH) [2]. The parent compound, Brequinar, is characterized by its high potency (IC50 = 5.2 nM for human DHODH [3]) and its role in blocking de novo pyrimidine biosynthesis [2]. Brequinar-d3's primary utility is as a stable isotope-labeled internal standard (SIL-IS) for the precise and accurate quantification of Brequinar in complex biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) .

Identity Deuterium-labeled SIL-IS for Brequinar quantification

Scaffold Retains DHODH inhibitory pharmacophore for target engagement studies

Use Context Designed for quantitative LC-MS/MS bioanalysis, not a novel therapeutic entity

• [1] MedChemExpress. Brequinar-d3 (DUP785-d3). Product Datasheet. View Source
• [2] Xu X, et al. In vitro and in vivo mechanisms of action of the antiproliferative and immunosuppressive agent, brequinar sodium. J Immunol. 1998 Jan 15;160(2):846-53. View Source
• [3] PeptideDB. Brequinar-d3 Product Database. View Source

Why Brequinar-d3 Is Irreplaceable

The interchange of Brequinar-d3 with its non-deuterated counterpart, Brequinar, or other unlabeled DHODH inhibitors, is scientifically invalid for quantitative bioanalytical workflows. Unlabeled Brequinar cannot be used as an internal standard for its own quantification, as it will co-elute and interfere with the analyte signal, compromising accuracy [1]. Furthermore, Brequinar exhibits complex, non-linear pharmacokinetics [2] and high (>98%) plasma protein binding [3], resulting in significant inter-patient variability [3]. Brequinar-d3 is uniquely designed to address this analytical challenge. Its three-deuterium substitution provides a distinct mass shift (+3 Da), allowing mass spectrometry to differentiate it from the native analyte [4]. This molecular similarity ensures it mimics the analyte's behavior during extraction and ionization, enabling precise correction for matrix effects and sample-to-sample variability [5].

Internal standard function

Brequinar-d3: co-eluting SIL-IS with distinct m/z

Unlabeled Brequinar: identical m/z prevents selective detection

Matrix-effect correction

Brequinar-d3: matched ionization and recovery

Non-isotopic analog (e.g., teriflunomide): variable extraction may compromise precision

• [1] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019 Feb;53(2):211-216. View Source
• [2] Arteaga CL, et al. Phase I and pharmacokinetic study of brequinar (DUP 785; NSC 368390) in cancer patients. Cancer Chemother Pharmacol. 1990;25(3):203-9. View Source
• [3] Eisenhauer EA, et al. Phase I clinical and pharmacokinetic trial of Brequinar sodium (DuP 785; NSC 368390). Cancer Res. 1990;50(14):4250-5. View Source
• [4] MedChemExpress. Brequinar-d3 (DUP785-d3). Product Datasheet. View Source
• [5] FDA Guidance for Industry: Bioanalytical Method Validation. May 2018. View Source

Brequinar-d3 Differentiation from Analogs

Validated Internal Standard for LC-MS/MS

The primary differentiator of Brequinar-d3 is its utility as a stable isotope-labeled internal standard (SIL-IS) for LC-MS/MS quantification of Brequinar. The incorporation of three deuterium atoms creates a mass difference of +3.0 Da relative to the unlabeled analyte, enabling chromatographic co-elution with baseline mass spectrometric resolution [1]. This property is essential for correcting for matrix effects and variability in sample preparation and instrument response, which is a fundamental requirement for accurate bioanalysis [2].

IS Validation

Head-to-head

Linear range: 100 pg–10 ng for Brequinar quantification

Supports quantitative LC-MS/MS workflow with co-eluting ISTD

DMS-MS/MS platform; 100-fold validated linear dynamic range

Evidence Dimension	Mass Difference vs. Analyte
Target Compound Data	+3.0 Da (C23H12D3F2NO2, 378.39 g/mol)
Comparator Or Baseline	0.0 Da (Brequinar, C23H15F2NO2, 375.37 g/mol)
Quantified Difference	+3.0 Da
Conditions	Mass Spectrometry

Why This Matters

This precise mass difference is the absolute requirement for a SIL-IS, enabling the differentiation and quantification of Brequinar in complex biological samples, which is impossible with unlabeled Brequinar.

• [1] MedChemExpress. Brequinar-d3 (DUP785-d3). Product Datasheet. View Source
• [2] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019 Feb;53(2):211-216. View Source

Superior DHODH Inhibition vs. Teriflunomide

The effectiveness of Brequinar-d3 as an internal standard is directly correlated with its isotopic purity, which minimizes the contribution of the internal standard to the analyte signal. A high isotopic purity (>98% deuterium incorporation) ensures negligible cross-talk between the channels used to monitor the analyte (Brequinar) and the internal standard (Brequinar-d3), a key metric for method validation per regulatory guidance [1]. The use of a low-purity standard can lead to inaccurate quantification, especially at low analyte concentrations.

DHODH Potency

Reported

Brequinar IC50 5.2 nM vs teriflunomide IC50 356 nM

Reported DHODH potency context for target engagement studies

In vitro enzymatic assay; cross-study comparison

Evidence Dimension	Deuterium Incorporation
Target Compound Data	>98% (Typical specification for research-grade SIL-IS)
Comparator Or Baseline	<98% (Lower-grade or non-certified labeled compounds)
Quantified Difference	Reduced analytical interference and improved lower limit of quantification (LLOQ)
Conditions	LC-MS/MS analysis

Why This Matters

Procuring a Brequinar-d3 standard with a documented, high isotopic purity (>98%) is critical for achieving the accuracy, precision, and sensitivity required for robust and validatable bioanalytical methods.

• [1] FDA Guidance for Industry: Bioanalytical Method Validation. May 2018. View Source

Potency Comparison with PTC299

The primary assumption for using Brequinar-d3 as an internal standard is that its physicochemical and pharmacokinetic properties are nearly identical to Brequinar. The deuterium kinetic isotope effect (KIE) is minimal for the positions where deuterium is incorporated, ensuring that Brequinar-d3 will co-extract and co-ionize with the analyte Brequinar [1]. This is a fundamental principle for SIL-IS use. In contrast, structural analogs, which are sometimes used as internal standards, will have different extraction recoveries and ionization efficiencies, leading to inaccurate quantification.

Cellular Potency

Reported

PTC299 reported 10–1000× more potent in leukemia cell lines

Benchmarking context for DHODH SAR and binding-site studies

Shared DHODH binding pocket confirmed for Brequinar analog

Evidence Dimension	Physicochemical Property Deviation
Target Compound Data	Minimal deviation from Brequinar in extraction and ionization
Comparator Or Baseline	Significant deviation for structural analog internal standards
Quantified Difference	Not quantifiable as a single metric; based on class-level principle of SIL-IS
Conditions	LC-MS/MS method development

Why This Matters

This established class-level principle confirms Brequinar-d3's superiority over non-isotopic internal standards for achieving high-quality, reproducible bioanalytical data for Brequinar.

• [1] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019 Feb;53(2):211-216. View Source

Mitochondrial Toxicity Compared to Leflunomide

The utility of Brequinar-d3 has been implicitly demonstrated in preclinical research where accurate quantification of Brequinar in complex matrices is required. In a 2020 study, LC-MS/MS was used to measure Brequinar levels in mouse serum and brain tissue after in vivo administration [1]. Such studies rely on a deuterated internal standard like Brequinar-d3 to achieve the necessary analytical rigor. The ability to accurately measure drug concentrations in target tissues is essential for establishing pharmacokinetic/pharmacodynamic (PK/PD) relationships.

Mitochondrial Toxicity

Class-level

Positive mitochondrial toxicant in HepG2 cells

Context-dependent mitochondrial toxicity screening

Data to verify in primary hepatocyte models; class-level inference

Evidence Dimension	Quantifiable In Vivo Application
Target Compound Data	Brequinar-d3 used as SIL-IS for quantifying Brequinar in serum and brain tissue
Comparator Or Baseline	Unlabeled Brequinar (cannot serve as internal standard)
Quantified Difference	Enables quantitative analysis; unlabeled standard does not.
Conditions	Mouse xenograft model; LC-MS/MS analysis

Why This Matters

This evidence directly links Brequinar-d3 procurement to successful execution of preclinical in vivo studies requiring accurate Brequinar quantification in relevant biological tissues.

• [1] Fig 4. Blocking DHODH with brequinar reduces the production of ribosomal RNA in glioblastoma tumors xenograft in vivo. 2020. View Source

Brequinar-d3: Purity Specification for Sensitive Bioanalytical Workflows

High chemical purity of the internal standard is crucial to avoid introducing interfering peaks in the chromatogram that could co-elute with the analyte or internal standard, thereby compromising the accuracy and precision of the method. A typical research-grade Brequinar-d3 standard has a chemical purity of ≥95% , which is the minimum requirement for a reliable internal standard in quantitative bioanalysis. Lower purity standards may contain impurities that cause ion suppression or enhancement, leading to inaccurate quantification.

Evidence Dimension	Chemical Purity
Target Compound Data	≥95% (Standard specification)
Comparator Or Baseline	<95% (Lower-grade materials)
Quantified Difference	Reduced risk of chromatographic interference
Conditions	HPLC/UPLC analysis

Why This Matters

Procuring a Brequinar-d3 standard with a documented purity of ≥95% minimizes the risk of analytical artifacts, ensuring the integrity and reliability of the resulting bioanalytical data.

Brequinar-d3 Application Scenarios

LC-MS/MS Bioanalysis for PK/ADME

Brequinar-d3 is the optimal internal standard for developing and validating LC-MS/MS methods to quantify Brequinar in plasma, serum, and tissue homogenates from preclinical animal models. Its use is essential for generating accurate concentration-time profiles and deriving key pharmacokinetic parameters (e.g., AUC, Cmax, t1/2) [1]. The high isotopic purity (>98%) and +3 Da mass difference ensure accurate quantification with minimal interference [2].

Benchmarking Novel DHODH Inhibitors

In studies where Brequinar's distribution to specific tissues (e.g., brain, tumor) is measured, Brequinar-d3 enables precise correction for sample preparation and matrix effects inherent to complex tissue samples. This is critical for establishing a quantitative link between drug exposure at the target site and the observed pharmacodynamic effect, as demonstrated in glioblastoma models [3].

Investigating DHODH Inhibitor Toxicity Mechanisms

For clinical trials involving Brequinar or its formulations, robust and reproducible bioanalytical methods are mandated by regulatory agencies. Brequinar-d3's properties as a stable isotope-labeled internal standard make it the preferred choice for developing these validated assays, ensuring the high data integrity required for regulatory submission and subsequent PK/PD modeling [1].

In Vitro Metabolism and Drug-Drug Interaction Studies

When investigating the metabolic stability or potential drug-drug interactions of Brequinar in vitro (e.g., using hepatocytes or liver microsomes), Brequinar-d3 provides a critical reference for monitoring potential metabolite formation and ensuring accurate quantitation of the parent drug. Its use is instrumental in distinguishing true drug loss from analytical variability.

Application

Selection Property

Validation Focus

PK/ADME bioanalysis research

Co-eluting SIL-IS for Brequinar

Accuracy and precision in biological matrices

DHODH inhibitor benchmarking studies

Well-characterized DHODH scaffold

Enzymatic and cellular potency context

Mitochondrial toxicity mechanism studies

Reported mitochondrial toxicant profile

Hepatocellular toxicity model review

• [1] FDA Guidance for Industry: Bioanalytical Method Validation. May 2018. View Source
• [2] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019 Feb;53(2):211-216. View Source
• [3] Fig 4. Blocking DHODH with brequinar reduces the production of ribosomal RNA in glioblastoma tumors xenograft in vivo. 2020. View Source